Cas no 858117-12-1 (Methanone, (6-chloro-3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-)

Methanone, (6-chloro-3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- structure
858117-12-1 structure
Product Name:Methanone, (6-chloro-3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
CAS No:858117-12-1
MF:C13H8ClN3O
MW:257.675121307373
CID:663309
PubChem ID:57588066
Update Time:2025-04-19

Methanone, (6-chloro-3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (6-chloro-3-pyridinyl)-1H-pyrrolo[2,3-b]pyridin-3-yl-
    • (6-chloro-pyridin-3-yl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)-methanone
    • (6-chloropyridin-3-yl)-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
    • FFTPKLAPDHKTML-UHFFFAOYSA-N
    • 858117-12-1
    • SCHEMBL858716
    • DTXSID00727220
    • (6-Chloropyridin-3-yl)(1H-pyrrolo[2,3-b]pyridin-3-yl)methanone
    • Inchi: 1S/C13H8ClN3O/c14-11-4-3-8(6-16-11)12(18)10-7-17-13-9(10)2-1-5-15-13/h1-7H,(H,15,17)
    • InChI Key: FFTPKLAPDHKTML-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)C(C1=CNC2C1=CC=CN=2)=O

Computed Properties

  • Exact Mass: 257.0355896g/mol
  • Monoisotopic Mass: 257.0355896g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.6Ų
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